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Abstract
This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the application of Peficitinib (hydrochloride), a Janus kinase

(JAK) inhibitor, in preclinical mouse models of colitis. Peficitinib is an orally bioavailable small

molecule that demonstrates inhibitory activity against JAK1, JAK2, JAK3, and Tyrosine Kinase

2 (Tyk2), which are pivotal enzymes in cytokine signaling pathways implicated in autoimmune

conditions like Inflammatory Bowel Disease (IBD)[1][2]. By disrupting the JAK-STAT signaling

cascade, Peficitinib effectively mitigates the pro-inflammatory response[1][2]. These notes

detail the scientific rationale, step-by-step experimental protocols for two standard colitis

models (DSS and TNBS), and robust methodologies for assessing therapeutic efficacy. The

aim is to equip researchers with the necessary knowledge to design, execute, and interpret in

vivo studies investigating the therapeutic potential of Peficitinib for colitis.
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The Janus kinase-signal transducer and activator of transcription (JAK-STAT) pathway is a

critical intracellular cascade for a multitude of pro-inflammatory cytokines that are central to the

pathogenesis of IBD[3]. The binding of cytokines (e.g., IL-6, IFN-γ) to their receptors on

immune and epithelial cells triggers the activation of receptor-associated JAKs[1][4]. Activated

JAKs then phosphorylate STAT proteins, which subsequently dimerize, translocate to the

nucleus, and modulate the transcription of genes involved in inflammation, immune cell

differentiation, and proliferation[1][3][5].

Peficitinib functions as a pan-JAK inhibitor, though with a relatively selective effect for JAK3, by

competing with ATP for the binding site on the kinase domain of JAK enzymes[3][5][6]. This

action prevents the phosphorylation and activation of STATs, thereby broadly dampening the

signaling of numerous cytokines implicated in the inflammatory milieu of colitis[3][4]. This

mechanism provides a strong rationale for its investigation as a therapeutic agent for IBD[7][8].
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Caption: Peficitinib inhibits the JAK-STAT signaling pathway.
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Chemically-Induced Mouse Models of Colitis
The choice of animal model is critical for addressing specific research questions. The dextran

sodium sulfate (DSS) and 2,4,6-trinitrobenzene sulfonic acid (TNBS) models are widely used

and represent different aspects of human IBD.

2.1 Dextran Sodium Sulfate (DSS)-Induced Colitis
The DSS model is valued for its simplicity, reproducibility, and robust induction of acute or

chronic colitis that pathologically resembles human ulcerative colitis (UC)[9][10]. DSS is a

water-soluble, sulfated polysaccharide that is directly toxic to colonic epithelial cells, leading to

a compromised mucosal barrier, subsequent influx of luminal antigens into the mucosa, and a

potent inflammatory response[10].

Protocol: Acute DSS-Induced Colitis

Animal Selection: Use 8-12 week old mice (e.g., C57BL/6 or BALB/c strain), weighing

approximately 20-25g[9]. House animals in specific pathogen-free conditions.

DSS Preparation: Prepare a 2.0-3.5% (w/v) solution of DSS (molecular weight 36-50 kDa is

critical for efficacy) in autoclaved drinking water[11][12]. The solution should be clear and

freshly prepared every 2-3 days[9][12]. The optimal concentration may vary between mouse

strains and facilities and should be determined empirically[12].

Induction: On Day 0, weigh all mice and replace their regular drinking water with the DSS

solution[9]. Administer the DSS-containing water ad libitum for 5-7 consecutive days[11].

Control mice receive regular autoclaved drinking water[13].

Monitoring: Monitor mice daily for body weight, stool consistency, and the presence of blood

in the stool[12]. Significant weight loss and clinical signs typically appear by day 3-5[13].

Termination: Euthanize mice at the end of the DSS administration period (e.g., Day 7) or

after a subsequent recovery period with regular water (e.g., Day 10-14) for endpoint

analysis[9].

2.2 Trinitrobenzene Sulfonic Acid (TNBS)-Induced Colitis
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The TNBS model induces a transmural inflammation that shares histopathological features with

human Crohn's disease[14][15]. TNBS is a haptenizing agent; when administered intrarectally

with ethanol, it breaks the mucosal barrier and modifies colonic proteins, triggering a delayed-

type hypersensitivity reaction and a Th1-mediated immune response[14][15][16].

Protocol: TNBS-Induced Colitis

Animal Selection: Use 8-12 week old mice (e.g., BALB/c or SJL strains are highly

susceptible).

Pre-Induction: Fast mice for 24 hours before induction to clear the colon, but allow free

access to water[14].

Anesthesia: Anesthetize the mouse via intraperitoneal injection of a ketamine/xylazine

cocktail or using isoflurane[14].

Induction:

Prepare a solution of 1-2.5% TNBS in 50% ethanol[14].

Gently insert a 3.5 F catheter approximately 4 cm into the colon[17].

Slowly instill 100-150 µL of the TNBS solution[14][17].

After instillation, keep the mouse in a head-down (Trendelenburg) position for at least 60

seconds to ensure the solution is retained in the colon[14][17].

Monitoring & Termination: Clinical signs such as weight loss and diarrhea typically develop

over 3-5 days. The experiment is usually terminated at Day 3 (acute) or after several weeks

with repeated TNBS administration (chronic) for endpoint analysis[14][18].

Peficitinib Formulation and Dosing
3.1 Preparation of Peficitinib (hydrochloride) Peficitinib hydrochloride is typically formulated

for oral administration (gavage).

Vehicle Selection: A common and effective vehicle is 0.5% (w/v) methylcellulose in sterile

water.
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Formulation: Calculate the required amount of Peficitinib based on the desired dose (mg/kg)

and the number of animals. Weigh the Peficitinib hydrochloride powder and suspend it in the

vehicle. Use a mortar and pestle or a homogenizer to ensure a uniform and stable

suspension. Prepare fresh daily.

3.2 Dosing Regimen While specific dose-ranging studies for Peficitinib in mouse colitis are not

widely published, effective oral doses in rat arthritis models range from 1 to 30 mg/kg,

administered once daily[1][19]. The terminal half-life in healthy subjects supports a once-daily

dosing schedule[20].

Parameter Recommendation Rationale / Reference

Route of Administration Oral Gavage
Peficitinib is an orally

bioavailable drug.[1][7]

Suggested Dose Range 3 - 30 mg/kg

Based on effective doses in rat

adjuvant-induced arthritis

models.[1][19]

Dosing Frequency Once Daily (q.d.)

Supported by pharmacokinetic

profiles showing a half-life of

~7-13 hours.[20][21]

Vehicle 0.5% Methylcellulose

Standard, inert vehicle for oral

suspension of hydrophobic

compounds.

Causality Insight: A pilot dose-finding study is strongly recommended to determine the optimal

therapeutic dose for the specific mouse strain and colitis model being used. Start with a

minimum of three dose levels (e.g., 3, 10, and 30 mg/kg) to establish a dose-response

relationship.

Experimental Design and Protocol for Efficacy Studies
A robust experimental design is crucial for obtaining reliable and reproducible data. This

includes appropriate control groups and both prophylactic (preventative) and therapeutic

(treatment) arms.
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Phase 1: Setup & Induction

Phase 2: Treatment & Monitoring

Phase 3: Endpoint Analysis
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Caption: General experimental workflow for a Peficitinib efficacy study.
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Step-by-Step Protocol:

Acclimatization: Allow mice to acclimate to the facility for at least one week prior to the

experiment.

Randomization & Grouping: Randomly assign mice to experimental groups (n=8-10 mice per

group is recommended):

Group A (Healthy Control): No colitis induction + daily vehicle gavage.

Group B (Colitis Vehicle Control): Colitis induction + daily vehicle gavage.

Group C (Prophylactic Treatment): Colitis induction + daily Peficitinib gavage starting on

Day 0.

Group D (Therapeutic Treatment): Colitis induction + daily Peficitinib gavage starting after

the onset of clinical signs (e.g., Day 3 or 5).

Induction: Induce colitis on Day 0 as described in Section 2.

Dosing: Administer Peficitinib or vehicle via oral gavage once daily at the same time each

day.

Daily Monitoring: Record body weight and calculate the Disease Activity Index (DAI) for each

mouse daily.

Endpoint Analysis and Outcome Assessment
Comprehensive endpoint analysis is essential to quantify the therapeutic effects of Peficitinib.

5.1 Clinical Assessment: Disease Activity Index (DAI)
The DAI is a composite score that provides a quantitative measure of clinical symptoms.[22] It

is calculated daily for each mouse based on the following parameters.
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Score Weight Loss (%) Stool Consistency Rectal Bleeding

0 No loss or gain
Normal, well-formed

pellets
None

1 1 - 5% Soft but still formed Hemoccult positive

2 5 - 10%
Loose stool that does

not stick to anus
Hemoccult positive

3 10 - 15% Diarrhea Visible blood in stool

4 > 15% Diarrhea Gross rectal bleeding

Reference: Adapted

from previously

established colitis

scoring systems.[23]

[24][25]

5.2 Macroscopic Assessment
Upon termination of the study:

Euthanasia: Euthanize mice using an approved method (e.g., CO2 asphyxiation followed by

cervical dislocation).

Colon & Spleen Collection: Carefully dissect the entire colon from the cecum to the anus.

Also, collect the spleen.

Colon Length: Lay the colon flat on a cold surface without stretching and measure its length

in centimeters. Colonic shortening is a reliable indicator of inflammation[9][26].

Spleen Weight: Weigh the spleen. Splenomegaly can be an indicator of systemic

inflammation.

5.3 Histological Assessment
Histopathology provides a detailed view of tissue damage and inflammation.
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Tissue Processing: Take a distal segment of the colon, fix it in 10% neutral buffered formalin,

and embed it in paraffin.

Staining: Section the tissue (4-5 µm) and perform standard Hematoxylin and Eosin (H&E)

staining[27].

Scoring: Score the stained sections in a blinded manner using a validated histological

scoring system that assesses inflammation severity, extent, crypt damage, and epithelial

ulceration[22][28][29].

5.4 Myeloperoxidase (MPO) Activity Assay
MPO is an enzyme abundant in neutrophils, and its activity in colonic tissue serves as a

quantitative surrogate marker for neutrophil infiltration and inflammation[25][30].

Tissue Homogenization: Weigh a pre-defined section of the colon and homogenize it in a

buffer containing 0.5% hexadecyltrimethylammonium bromide (HTAB)[30].

Extraction: Lyse the cells through freeze-thaw cycles or sonication, then centrifuge to collect

the supernatant[31].

Assay: Use a colorimetric assay where the MPO in the sample catalyzes a reaction between

a substrate (e.g., o-dianisidine dihydrochloride) and H2O2, causing a change in absorbance

measured with a spectrophotometer[30]. MPO activity is expressed as U/g of tissue.

5.5 Cytokine Quantification
Measuring pro-inflammatory cytokine levels in the colon provides a mechanistic understanding

of Peficitinib's effects.

Tissue Homogenization: Homogenize a pre-defined section of the colon in a lysis buffer

containing protease inhibitors.

Protein Quantification: Determine the total protein concentration of the supernatant using a

BCA or Bradford assay.

ELISA: Use commercial Enzyme-Linked Immunosorbent Assay (ELISA) kits to measure the

levels of key pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β[32][33][34].

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 17 Tech Support

https://www.researchgate.net/figure/Histological-analysis-of-DSS-induced-colitis-in-mice-Colon-sections-4-mm-thick-were_fig13_230590006
https://pmc.ncbi.nlm.nih.gov/articles/PMC10475894/
https://www.jove.com/v/62135/systematic-scoring-analysis-for-intestinal-inflammation-murine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6022651/
https://www.diva-portal.org/smash/get/diva2:639826/FULLTEXT01.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10338346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10338346/
https://www.assaygenie.com/content/MAES/MAES0077.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10338346/
https://ar.iiarjournals.org/content/35/1/19
https://www.researchgate.net/figure/ELISA-analysis-of-pro-inflammatory-cytokines-in-mouse-colons-The-levels-of-the_fig7_365382756
https://www.researchgate.net/figure/Cytokine-content-in-mouse-colonic-tissue-A-IL-1b-B-IL-6-C-IL-8-D-TNF-a-E_fig3_371775667
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Normalize cytokine levels to the total protein concentration (e.g., pg/mg protein).

Data Interpretation and Expected Outcomes
In a successful study, the Peficitinib-treated groups are expected to show significant

amelioration of colitis compared to the vehicle-treated control group.

Endpoint
Expected Outcome in Peficitinib-Treated

Group

Disease Activity Index (DAI)
Significantly lower scores; reduced weight loss,

improved stool consistency.

Colon Length
Attenuation of colon shortening; length closer to

that of healthy controls.

Histology Score
Significantly lower scores; reduced inflammatory

infiltrate, preserved crypt architecture.

MPO Activity
Significantly reduced MPO activity in colonic

tissue.

Pro-inflammatory Cytokines
Significantly lower levels of TNF-α, IL-6, IL-1β,

etc.

Conclusion
Peficitinib, through its potent inhibition of the JAK-STAT signaling pathway, represents a

promising therapeutic candidate for IBD. The protocols and application notes provided herein

offer a robust framework for the preclinical evaluation of Peficitinib in validated mouse models

of colitis. Adherence to these detailed methodologies, including appropriate experimental

design, consistent execution, and comprehensive endpoint analysis, is critical for generating

reliable and translatable data to support further drug development.

References
Patsnap Synapse. (2024, June 14). What is Peficitinib Hydrobromide used for? Retrieved

from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 17 Tech Support

https://www.patsnap.com/synapse/drug/synphad210338/peficitinib-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patsnap Synapse. (2024, July 17). What is the mechanism of Peficitinib Hydrobromide?

Retrieved from [Link]

Das, S., et al. (2017, August 20). Mouse Model of Dextran Sodium Sulfate (DSS)-induced

Colitis. Bio-protocol. Retrieved from [Link]

Martins, F., et al. (2022, April 25). Chronic Experimental Model of TNBS-Induced Colitis to

Study Inflammatory Bowel Disease. International Journal of Molecular Sciences. Retrieved

from [Link]

Kitajima, S., et al. (2000, January 15). Histological analysis of murine colitis induced by

dextran sulfate sodium of different molecular weights. Experimental Animals. Retrieved from

[Link]

iGEM. (n.d.). Protocol for IBD (inflammatory bowel disease). Retrieved from [Link]

Di Paola, R., et al. (2021, February 18). Extensive Histopathological Characterization of

Inflamed Bowel in the Dextran Sulfate Sodium Mouse Model with Emphasis on Clinically

Relevant Biomarkers and Targets for Drug Development. International Journal of Molecular

Sciences. Retrieved from [Link]

Kelm, K., et al. (2021, January 6). Systematic Scoring Analysis for Intestinal Inflammation in

a Murine Dextran Sodium Sulfate-Induced Colitis Model. Journal of Visualized Experiments.

Retrieved from [Link]

Chassaing, B., et al. (2014). Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice. Current

Protocols in Immunology. Retrieved from [Link]

Powrie, F. (1999). Cytokines in experimental colitis. Immunology Letters. Retrieved from

[Link]

ResearchGate. (n.d.). Histological analysis of DSS-induced colitis in mice. Retrieved from

[Link]

Wang, Y., et al. (2024, August 5). Establishment and Evaluation of a Mouse Model of

Experimental Ulcerative Colitis Induced by the Gavage Administration of Dextran Sulfate

Sodium. Molecules. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://www.patsnap.com/synapse/drug/indication/peficitinib-hydrobromide/mechanism-of-action
https://bio-protocol.org/e2533
https://www.mdpi.com/1422-0067/23/9/4786
https://pubmed.ncbi.nlm.nih.gov/10830790/
https://static.igem.org/mediawiki/2019/5/5d/T--Shanghaitech_China--protocol_for_IBD.pdf
https://www.mdpi.com/1422-0067/22/4/2043
https://www.jove.com/t/61730/systematic-scoring-analysis-for-intestinal-inflammation-a-murine
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4290013/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7126938/
https://www.researchgate.net/figure/Histological-analysis-of-DSS-induced-colitis-in-mice-Colon-sections-4-mm-thick-were_fig2_228084196
https://www.mdpi.com/1420-3049/29/15/3582
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


De Winter, B., et al. (2023, July 5). Measuring Myeloperoxidase Activity as a Marker of

Inflammation in Gut Tissue Samples of Mice and Rat. Bio-protocol. Retrieved from [Link]

Grivennikov, S., et al. (2015, January 15). Cytokine Networks in Animal Models of Colitis-

associated Cancer. Anticancer Research. Retrieved from [Link]

Hamamoto, N., et al. (2016). Histological and ultrastructural changes of the colon in dextran

sodium sulfate-induced mouse colitis. Experimental and Therapeutic Medicine. Retrieved

from [Link]

Charles River Laboratories. (n.d.). TNBS-Induced Colitis Model. Retrieved from [Link]

Wirtz, S., et al. (2012, February 1). Investigating Intestinal Inflammation in DSS-induced

Model of IBD. Journal of Visualized Experiments. Retrieved from [Link]

Vereecke, L., et al. (2014). Development of Reliable, Valid and Responsive Scoring Systems

for Endoscopy and Histology in Animal Models for Inflammatory Bowel Disease. PLOS ONE.

Retrieved from [Link]

Takis Biotech. (n.d.). TNBS-Induced Colitis Model. Retrieved from [Link]

Antoniou, E., et al. (2016, August 19). The TNBS-induced colitis animal model: An overview.

Annals of Medicine and Surgery. Retrieved from [Link]

Kelm, K., et al. (2021). Systematic Scoring Analysis for Intestinal Inflammation in a Murine

Dextran Sodium Sulfate-Induced Colitis Model. Journal of Visualized Experiments. Retrieved

from [Link]

Encyclopedia MDPI. (2023, April 26). JAK/STAT Signaling Pathway Inhibitors. Retrieved from

[Link]

Malemud, C.J. (2018, May 19). The role of the JAK/STAT signal pathway in rheumatoid

arthritis. Therapeutic Advances in Musculoskeletal Disease. Retrieved from [Link]

Häger, C., et al. (2015, December 4). Time to Integrate to Nest Test Evaluation in a Mouse

DSS-Colitis Model. PLOS ONE. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10321523/
https://ar.iiarjournals.org/content/35/1/1
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4906660/
https://www.criver.com/products-services/discovery-services/pharmacology-studies/autoimmune-inflammation-models/ibd-mouse-models/tnbs-induced-colitis-model
https://www.jove.com/t/3678/investigating-intestinal-inflammation-dss-induced-model-ibd
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4232470/
https://www.takisbiotech.it/index.php/preclinical-models/inflammatory-diseases/tnbs-induced-colitis-model
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4995729/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7849179/
https://encyclopedia.pub/entry/35881
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5989710/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0143824
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wirtz, S., et al. (2011, June 28). Video: Investigating Intestinal Inflammation in DSS-induced

Model of IBD. Journal of Visualized Experiments. Retrieved from [Link]

ResearchGate. (n.d.). ELISA analysis of pro-inflammatory cytokines in mouse colons.

Retrieved from [Link]

ResearchGate. (n.d.). Cytokine content in mouse colonic tissue. Retrieved from [Link]

ResearchGate. (n.d.). Clinical colitis scoring. Retrieved from [Link]

Iwata, S., et al. (2019, November 25). In vitro pharmacological effects of peficitinib on

lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitors.

Rheumatology. Retrieved from [Link]

IUPHAR/BPS Guide to PHARMACOLOGY. (2022, November 14). peficitinib. Retrieved from

[Link]

Sandborn, W.J., et al. (2018, November 9). Peficitinib, an Oral Janus Kinase Inhibitor, in

Moderate-to-severe Ulcerative Colitis: Results From a Randomised, Phase 2 Study. Journal

of Crohn's and Colitis. Retrieved from [Link]

Le, A., et al. (2023, September 14). JAK inhibitors for inflammatory bowel disease: recent

advances. Gut. Retrieved from [Link]

Diva-portal.org. (n.d.). MPO measurements in DSS-treated mice. Retrieved from [Link]

Hisanaga, N., et al. (2019, December 12). Pharmacokinetics and Safety of a Single Oral

Dose of Peficitinib (ASP015K) in Japanese Subjects With Normal and Impaired Hepatic

Function. Clinical Pharmacology in Drug Development. Retrieved from [Link]

Assay Genie. (n.d.). Technical Manual Myeloperoxidase (MPO) Activity Assay Kit. Retrieved

from [Link]

Ishizaki, M., et al. (2020, April 9). Pharmacokinetics, Pharmacodynamics, and Safety of

Peficitinib (ASP015K) in Healthy Male Caucasian and Japanese Subjects. Clinical Drug

Investigation. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 17 Tech Support

https://www.jove.com/v/3678/investigating-intestinal-inflammation-in-dss-induced-model-of-ibd
https://www.researchgate.net/figure/ELISA-analysis-of-pro-inflammatory-cytokines-in-mouse-colons-The-levels-of-the-pro_fig4_339396155
https://www.researchgate.net/figure/Cytokine-content-in-mouse-colonic-tissue-A-IL-1-B-IL-6-C-IL-8-D-TNF-a-E_fig4_371626074
https://www.researchgate.net/figure/Clinical-colitis-scoring_tbl1_285611110
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7182441/
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=8315
https://pubmed.ncbi.nlm.nih.gov/29917064/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10502120/
https://www.diva-portal.org/smash/get/diva2:817826/FULLTEXT01.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6916327/
https://www.assaygenie.com/content/images/pdf/MAES0077-myeloperoxidase-mpo-activity-assay-kit.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7142277/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Takeuchi, T., et al. (2016). Efficacy and safety of the oral Janus kinase inhibitor peficitinib

(ASP015K) monotherapy in patients with moderate to severe rheumatoid arthritis in Japan: a

12-week, randomised, double-blind, placebo-controlled phase IIb study. Annals of the

Rheumatic Diseases. Retrieved from [Link]

Yamazaki, S., et al. (2016, December 23). A novel JAK inhibitor, peficitinib, demonstrates

potent efficacy in a rat adjuvant-induced arthritis model. Pharmacology Research &

Perspectives. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. JAK inhibitors for inflammatory bowel disease: recent advances - PMC
[pmc.ncbi.nlm.nih.gov]

4. What is Peficitinib Hydrobromide used for? [synapse.patsnap.com]

5. What is the mechanism of Peficitinib Hydrobromide? [synapse.patsnap.com]

6. The role of the JAK/STAT signal pathway in rheumatoid arthritis - PMC
[pmc.ncbi.nlm.nih.gov]

7. peficitinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

8. Peficitinib, an Oral Janus Kinase Inhibitor, in Moderate-to-severe Ulcerative Colitis:
Results From a Randomised, Phase 2 Study - PubMed [pubmed.ncbi.nlm.nih.gov]

9. bio-protocol.org [bio-protocol.org]

10. Histological and ultrastructural changes of the colon in dextran sodium sulfate-induced
mouse colitis - PMC [pmc.ncbi.nlm.nih.gov]

11. mdpi.com [mdpi.com]

12. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://ard.bmj.com/content/75/6/1057
https://pubmed.ncbi.nlm.nih.gov/28096956/
https://www.benchchem.com/product/b12391228?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/14757/Peficitinib_Hydrochloride_Application_Notes_and_Protocols_for_In_Vivo_Studies.pdf
https://pdf.benchchem.com/8058/Application_Notes_and_Protocols_for_Peficitinib_Efficacy_Studies_in_Animal_Models.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10935522/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10935522/
https://synapse.patsnap.com/article/what-is-peficitinib-hydrobromide-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-peficitinib-hydrobromide
https://pmc.ncbi.nlm.nih.gov/articles/PMC6009092/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6009092/
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=8315
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=8315
https://pubmed.ncbi.nlm.nih.gov/29917064/
https://pubmed.ncbi.nlm.nih.gov/29917064/
https://bio-protocol.org/en/bpdetail?id=2515&type=0
https://pmc.ncbi.nlm.nih.gov/articles/PMC7401218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7401218/
https://www.mdpi.com/1422-0067/22/4/2028
https://pmc.ncbi.nlm.nih.gov/articles/PMC3980572/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. socmucimm.org [socmucimm.org]

14. mdpi.com [mdpi.com]

15. The TNBS-induced colitis animal model: An overview - PMC [pmc.ncbi.nlm.nih.gov]

16. criver.com [criver.com]

17. static.igem.org [static.igem.org]

18. TNBS-Induced Colitis Model - takisbiotech [takisbiotech.com]

19. A novel JAK inhibitor, peficitinib, demonstrates potent efficacy in a rat adjuvant-induced
arthritis model - PubMed [pubmed.ncbi.nlm.nih.gov]

20. ard.bmj.com [ard.bmj.com]

21. Pharmacokinetics, Pharmacodynamics, and Safety of Peficitinib (ASP015K) in Healthy
Male Caucasian and Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]

22. Systematic Scoring Analysis for Intestinal Inflammation in a Murine Dextran Sodium
Sulfate-Induced Colitis Model - PMC [pmc.ncbi.nlm.nih.gov]

23. Time to Integrate to Nest Test Evaluation in a Mouse DSS-Colitis Model | PLOS One
[journals.plos.org]

24. researchgate.net [researchgate.net]

25. diva-portal.org [diva-portal.org]

26. Establishment and Evaluation of a Mouse Model of Experimental Ulcerative Colitis
Induced by the Gavage Administration of Dextran Sulfate Sodium [mdpi.com]

27. researchgate.net [researchgate.net]

28. Systematic Scoring of Intestinal Inflammation | JoVE Journal [jove.com]

29. Development of Reliable, Valid and Responsive Scoring Systems for Endoscopy and
Histology in Animal Models for Inflammatory Bowel Disease - PMC [pmc.ncbi.nlm.nih.gov]

30. Measuring Myeloperoxidase Activity as a Marker of Inflammation in Gut Tissue Samples
of Mice and Rat - PMC [pmc.ncbi.nlm.nih.gov]

31. assaygenie.com [assaygenie.com]

32. Cytokine Networks in Animal Models of Colitis-associated Cancer | Anticancer Research
[ar.iiarjournals.org]

33. researchgate.net [researchgate.net]

34. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 17 Tech Support

https://www.socmucimm.org/media/k4vmvhdd/murine-model-of-dss-induced-acute-colitis.pdf
https://www.mdpi.com/1422-0067/23/9/4739
https://pmc.ncbi.nlm.nih.gov/articles/PMC5021709/
https://www.criver.com/products-services/discovery-services/pharmacology-studies/inflammation-autoimmune-studies/inflammatory-bowel-disease-models/tnbs-induced-colitis-model
https://static.igem.org/mediawiki/2016/d/de/T--SYSU-MEDICINE--project-Protocol-for-IBD-%28inflammatory-bowel-disease%29.pdf
https://www.takisbiotech.com/tnbs-induced-colitis-model/
https://pubmed.ncbi.nlm.nih.gov/28117214/
https://pubmed.ncbi.nlm.nih.gov/28117214/
https://ard.bmj.com/content/75/6/1057
https://pmc.ncbi.nlm.nih.gov/articles/PMC7181426/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7181426/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10475894/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10475894/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0143824
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0143824
https://www.researchgate.net/figure/Clinical-colitis-scoring_fig6_285734332
https://www.diva-portal.org/smash/get/diva2:639826/FULLTEXT01.pdf
https://www.mdpi.com/2227-9059/12/8/1764
https://www.mdpi.com/2227-9059/12/8/1764
https://www.researchgate.net/figure/Histological-analysis-of-DSS-induced-colitis-in-mice-Colon-sections-4-mm-thick-were_fig13_230590006
https://www.jove.com/v/62135/systematic-scoring-analysis-for-intestinal-inflammation-murine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6022651/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6022651/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10338346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10338346/
https://www.assaygenie.com/content/MAES/MAES0077.pdf
https://ar.iiarjournals.org/content/35/1/19
https://ar.iiarjournals.org/content/35/1/19
https://www.researchgate.net/figure/ELISA-analysis-of-pro-inflammatory-cytokines-in-mouse-colons-The-levels-of-the_fig7_365382756
https://www.researchgate.net/figure/Cytokine-content-in-mouse-colonic-tissue-A-IL-1b-B-IL-6-C-IL-8-D-TNF-a-E_fig3_371775667
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Peficitinib (hydrochloride) Administration in Mouse
Models of Colitis: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12391228/docs#peficitinib-
hydrochloride-administration-in-mouse-models-of-colitis-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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